Cas no 1850284-52-4 (4-Amino-4-(2-methoxyethyl)cyclohexan-1-ol)

• Product Name: 4-Amino-4-(2-methoxyethyl)cyclohexan-1-ol
• CAS No: 1850284-52-4
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• CID: 6546769
• PubChem ID: 130531654
• Update Time: 2025-06-08

4-Amino-4-(2-methoxyethyl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1844398
• 4-amino-4-(2-methoxyethyl)cyclohexan-1-ol
• 1850284-52-4
• 4-Amino-4-(2-methoxyethyl)cyclohexan-1-ol

• Inchi： 1S/C9H19NO2/c1-12-7-6-9(10)4-2-8(11)3-5-9/h8,11H,2-7,10H2,1H3
• InChI Key： LFFLZYQXVHRKBM-UHFFFAOYSA-N
• SMILES： OC1CCC(CCOC)(CC1)N

Computed Properties

• Exact Mass: 173.141578849g/mol
• Monoisotopic Mass: 173.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 55.5Ų

Additional information on 4-Amino-4-(2-methoxyethyl)cyclohexan-1-ol

Professional Introduction to 4-Amino-4-(2-methoxyethyl)cyclohexan-1-ol (CAS No. 1850284-52-4)

4-Amino-4-(2-methoxyethyl)cyclohexan-1-ol, identified by its Chemical Abstracts Service (CAS) number 1850284-52-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This bicyclic amine alcohol exhibits a unique structural framework that has garnered attention for its potential applications in drug discovery and development. The presence of both an amino group and a hydroxyl group, coupled with a flexible side chain, makes this molecule a versatile scaffold for further chemical modifications and biological evaluations.

The compound belongs to the class of cyclohexanol derivatives, which are well-documented for their role in various pharmacological contexts. The 4-amino substituent at the cyclohexane ring provides a reactive site for further functionalization, while the (2-methoxyethyl) side chain introduces lipophilicity and potential solubility advantages, which are critical factors in drug design. These structural features have positioned 4-Amino-4-(2-methoxyethyl)cyclohexan-1-ol as a promising candidate for exploring novel therapeutic pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies have indicated that derivatives of this nature may exhibit properties relevant to central nervous system (CNS) modulation, pain management, and anti-inflammatory responses. The flexibility of the (2-methoxyethyl) group allows for conformational diversity, which can be exploited to optimize binding affinity to biological targets.

In the realm of drug development, the synthesis of analogs of 4-Amino-4-(2-methoxyethyl)cyclohexan-1-ol has been explored to enhance pharmacokinetic profiles. Modifications such as halogenation, alkylation, or aromatic substitution can lead to compounds with improved metabolic stability, bioavailability, and target specificity. The growing interest in this class of molecules is underscored by their potential to address unmet medical needs through innovative chemical synthesis and biological evaluation.

One particularly intriguing aspect of 4-Amino-4-(2-methoxyethyl)cyclohexan-1-ol is its potential role in modulating neurotransmitter systems. Preliminary data suggest that structural analogs may interact with receptors or enzymes involved in pathways such as serotonin or dopamine signaling, which are implicated in conditions ranging from depression to neurodegenerative disorders. This hypothesis is supported by experimental studies demonstrating that related compounds can exhibit pharmacological effects comparable to known therapeutic agents.

The synthesis of 4-Amino-4-(2-methoxyethyl)cyclohexan-1-ol involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advances in synthetic methodologies, including catalytic processes and asymmetric synthesis, have made it possible to produce complex molecules like this one with greater efficiency. The development of novel synthetic routes not only facilitates research but also contributes to the broader goal of sustainable chemistry practices.

As research progresses, the exploration of 4-Amino-4-(2-methoxyethyl)cyclohexan-1-ol and its derivatives will likely continue to expand into new therapeutic areas. The compound's structural versatility and reported biological activity make it a valuable asset for medicinal chemists seeking to develop next-generation pharmaceuticals. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating these findings into clinical applications that benefit patients worldwide.

In conclusion, 4-Amino-4-(2-methoxyethyl)cyclohexan-1-ol (CAS No. 1850284-52-4) represents a compelling subject of study in modern pharmaceutical chemistry. Its unique structural features, combined with emerging evidence of its biological relevance, position it as a key molecule for future drug discovery initiatives. By leveraging cutting-edge synthetic techniques and interdisciplinary research approaches, scientists are poised to unlock new possibilities for therapeutic intervention.